6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone

• IUPAC Name: 5-hydrazinyl-3-phenyl-1,2,4-triazin-6-amine
• InChI: InChI=1S/C9H10N6/c10-7-9(13-11)12-8(15-14-7)6-4-2-1-3-5-6/h1-5H,11H2,(H2,10,14)(H,12,13,15)
• InChI Key: HNLGDOQICUASJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(N=N2)N)NN
• Molecular Formula: C9H10N6
• DSSTOX Substance ID: DTXSID20511527
• Molecular Weight: 202.22 g/mol
• CAS RN: 86958-19-2

Description

6-Amino-3-phenyl-1,2,4-triazin-5(2H)-one hydrazone (6-APT) is a heterocyclic compound that has been studied extensively for its potential applications in scientific research. 6-APT is a hydrazone derivative of 6-aminotriazin-5-one, a compound that has been used in various industries for decades. It has been studied for its potential applications in biochemistry, pharmacology, and medicine. 6-APT has also been used as a reagent in organic synthesis.

Scientific Research Applications

6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone has been studied extensively for its potential applications in scientific research. It has been used as a reagent in organic synthesis, as well as a reagent in biochemistry and pharmacology. In biochemistry, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone has been used to study the mechanism of action of various compounds, such as enzymes, hormones, and drugs. In pharmacology, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone has been used to study the pharmacokinetics and pharmacodynamics of various drugs.

Mechanism of Action

The mechanism of action of 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone is not well understood. However, it is believed that 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. Inhibition of these enzymes can lead to changes in the metabolism of drugs, hormones, and other compounds. It is also believed that 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone may act as a chelating agent, binding to metal ions and thus preventing them from participating in certain biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone are not well understood. However, it is believed that 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone may be able to affect the metabolism of certain drugs, hormones, and other compounds. It is also believed that 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone may be able to affect the activity of certain enzymes, such as cytochrome P450 enzymes. In addition, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone may be able to affect the activity of certain proteins, such as transcription factors and enzymes involved in signal transduction pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone in laboratory experiments include its low cost and easy availability, as well as its ability to be used in a variety of organic synthesis reactions. Additionally, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone is relatively stable and can be stored for long periods of time. However, there are a few limitations to using 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone in laboratory experiments. For example, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone is not very soluble in water, which can limit its use in certain types of experiments. Additionally, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone is not very stable in acidic or basic solutions, which can also limit its use in certain types of experiments.

Future Directions

6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone has great potential for use in a variety of scientific research applications. In the future, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone could be used to study the mechanism of action of various compounds, such as enzymes, hormones, and drugs. 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone could also be used to study the pharmacokinetics and pharmacodynamics of various drugs. Additionally, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone could be used to study the biochemical and physiological effects of various compounds. 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone could also be used to study the activity of certain proteins, such as transcription factors and enzymes involved in signal transduction pathways. Finally, 6-Amino-3-phenyl-1,2,4-Triazin-5(2H)-one hydrazone could be used to study the effects of various metals on biochemical and physiological processes.